N-(3-chloro-4-methoxyphenyl)cyclopentanecarboxamide
Overview
Description
“N-(3-chloro-4-methoxyphenyl)cyclopentanecarboxamide” is a chemical compound . It is also known as "3-CHLORO-N-(4-METHOXYPHENYL)PROPANAMIDE" . The empirical formula of this compound is C14H12ClNO3 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(3-chloro-4-methoxyphenyl)cyclopentanecarboxamide” include a melting point of 126 - 128°C, a predicted boiling point of 397.7±27.0 °C, and a predicted density of 1.225±0.06 g/cm3 . It is a solid at room temperature and is slightly soluble in chloroform, DMSO, and methanol .Scientific Research Applications
Medicinal Chemistry and Drug Development
- Anti-inflammatory Properties : Researchers have explored the anti-inflammatory potential of this compound. It may inhibit specific pathways involved in inflammation, making it a candidate for drug development .
- Analgesic Effects : Preliminary studies suggest that it could have analgesic (pain-relieving) effects, which could be valuable in managing pain-related conditions .
Agrochemicals and Crop Protection
- Pesticide Development : The compound’s structure indicates that it might serve as a building block for designing novel pesticides. Researchers investigate its efficacy against pests and plant diseases .
Material Science and Polymer Chemistry
- Polymer Synthesis : Scientists have used similar amide compounds in polymerization reactions. This compound could contribute to the development of new materials with specific properties .
Analytical Chemistry and Chromatography
- Chiral Separation : Its chiral nature (due to the asymmetric carbon) makes it interesting for enantiomeric separations in chromatography. Researchers explore its use as a chiral selector .
Environmental Chemistry
- Degradation Studies : Investigating its environmental fate and degradation pathways is crucial. Researchers study its behavior in soil, water, and air .
Pharmacokinetics and Metabolism Studies
- Metabolite Identification : Understanding how the body processes this compound is essential for drug safety. Researchers analyze its metabolites in biological samples .
For additional details, you can refer to the NIST Chemistry WebBook entry for this compound here . Additionally, Sigma-Aldrich provides related technical documents here .
Safety and Hazards
The safety data sheet for a similar compound, “3-Chloro-4-methoxyphenyl isocyanate”, indicates that it is harmful if swallowed, in contact with skin, or if inhaled . It may cause skin and eye irritation and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
N-(3-chloro-4-methoxyphenyl)cyclopentanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16ClNO2/c1-17-12-7-6-10(8-11(12)14)15-13(16)9-4-2-3-5-9/h6-9H,2-5H2,1H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMQJSTYXNSHKMN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2CCCC2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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